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Compound of Interest

Compound Name: 4-(Morpholinosulfonyl)aniline

Cat. No.: B1193929 Get Quote

Abstract
This technical guide provides a comprehensive overview of the spectroscopic analysis of 4-
(Morpholinosulfonyl)aniline (CAS No: 21626-70-0), a key organic intermediate in the

synthesis of various sulfonamide compounds. The document details the expected

spectroscopic data from Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR), Fourier-Transform

Infrared (FT-IR) spectroscopy, Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopy.

Detailed experimental protocols for acquiring this data are provided, along with graphical

workflows to illustrate the analytical processes. This guide serves as a critical resource for the

characterization and quality control of 4-(Morpholinosulfonyl)aniline in research and

development settings.

Introduction and Molecular Properties
4-(Morpholinosulfonyl)aniline is an aromatic sulfonamide featuring a primary aniline amine

and a morpholine ring. Its molecular structure makes it a valuable building block in medicinal

chemistry and materials science[1]. The sulfonamide functional group is a well-established

pharmacophore, and aniline derivatives are crucial for a wide range of chemical syntheses[2].

Accurate spectroscopic characterization is paramount for confirming the identity, purity, and

structure of the molecule before its use in further applications.

Key Physical and Chemical Properties:

Molecular Formula: C₁₀H₁₄N₂O₃S[2]
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Molecular Weight: 242.30 g/mol [2]

CAS Number: 21626-70-0[2][3][4]

Appearance: White crystalline solid[1]

Melting Point: 214-217 °C[3][4]

Below is the chemical structure of 4-(Morpholinosulfonyl)aniline.
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Spectroscopic Techniques
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4-(Morpholinosulfonyl)aniline
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Key Functional Groups
Corresponding Spectroscopic Signals

4-(Morpholinosulfonyl)aniline
Structure

Aniline Moiety
(-C₆H₄-NH₂)

Sulfonamide
(-SO₂-N<)

Morpholine Ring
(-C₄H₈NO-)

¹H: δ 6.7-7.6 (Ar-H), ~6.0 (NH₂)
FTIR: 3450-3300 cm⁻¹ (N-H)

FTIR: 1350 & 1170 cm⁻¹ (S=O)
MS: C-S / S-N cleavage

¹H: δ 2.8-3.7 (CH₂)
¹³C: δ 46 & 66 (CH₂)

FTIR: ~1100 cm⁻¹ (C-O-C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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